N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)cyclopentanecarboxamide

• IUPAC Name: N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]cyclopentanecarboxamide
• InChI: InChI=1S/C15H21NO3/c17-14(11-4-1-2-5-11)16-10-15(18)8-3-6-13-12(15)7-9-19-13/h7,9,11,18H,1-6,8,10H2,(H,16,17)
• InChI Key: OOUNXWYSTZBPRS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NCC2(CCCC3=C2C=CO3)O
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol
• CAS No.: 2309705-45-9

Description

Synthesis Analysis

The synthesis of benzofuran derivatives has been a topic of interest in recent years. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another benzofuran ring constructed by proton quantum tunneling has not only fewer side reactions, but also high yield, which is conducive to the construction of complex benzofuran ring systems.

Scientific Research Applications

Neuroprotective Activity and Alzheimer's Disease

Research into compounds with similar structures, such as hydroxamic acids derived from 5-aroylindoles, has shown potential in treating neurodegenerative diseases like Alzheimer's. These compounds exhibit selective inhibition against histone deacetylase 6 (HDAC6), reducing phosphorylation and aggregation of tau proteins, which are significant markers of Alzheimer's disease. Their ability to cross the blood-brain barrier and ameliorate impaired learning and memory in animal models suggests potential applications in neuroprotection and the treatment of neurodegenerative diseases (Lee et al., 2018).

Natural Product Research and Chemical Diversity

The structural diversity of natural products, such as compounds isolated from the plant Aglaia oligophylla, provides insights into the scientific applications of structurally unique molecules like "N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)cyclopentanecarboxamide". These studies highlight the importance of natural product chemistry in discovering compounds with unique structures and potential biological activities (Bringmann et al., 2003).

Synthetic Chemistry and Drug Development

Synthetic efforts to create novel molecules with complex structures, such as tetrahydrobenzofuran derivatives, demonstrate the potential for compounds with similar backbones to serve as precursors or active molecules in drug development. These synthetic pathways offer insights into how structural modifications can lead to compounds with desired biological activities or pharmacokinetic properties (Lévai et al., 2002).

Antimicrobial and Preservative Applications

Studies on compounds like methyl 4-hydroxybenzoate (methyl paraben) emphasize the importance of chemical moieties similar to those in "this compound" for their antimicrobial properties and applications as preservatives in food, cosmetics, and pharmaceuticals. Such research underscores the potential utility of compounds with related structures in various industries requiring antimicrobial agents (Sharfalddin et al., 2020).